Cas no 854679-17-7 (3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine)

• Product Name: 3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine
• CAS No: 854679-17-7
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• MDL: MFCD32174213
• CID: 4240070
• PubChem ID: 86055406
• Update Time: 2025-05-20

3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepin-7-amine, 3-cyclopentyl-2,3,4,5-tetrahydro-
• 3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine
• SY322980
• 854679-17-7
• 7-Amino-3-cyclopentyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• P20710
• AS-79498
• MFCD32174213
• 3-Cyclopentyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-amine

• MDL： MFCD32174213
• Inchi： 1S/C15H22N2/c16-14-6-5-12-7-9-17(10-8-13(12)11-14)15-3-1-2-4-15/h5-6,11,15H,1-4,7-10,16H2
• InChI Key： YVHQXRBVSTVZAT-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC(=CC=2CC1)N)C1CCCC1

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine

Recent Advances in the Study of 3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine (CAS: 854679-17-7)

The compound 3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine (CAS: 854679-17-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzazepine scaffold, has shown promising potential in modulating various biological pathways, particularly those related to central nervous system (CNS) disorders. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic applications, making it a compound of considerable interest for drug development.

One of the key areas of research has been the optimization of the synthetic route for 3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic methodology that enhances yield and purity while reducing the number of steps. The researchers utilized a novel catalytic system to achieve enantioselective synthesis, which is critical for ensuring the compound's biological activity. This advancement not only facilitates large-scale production but also opens avenues for the development of derivatives with enhanced pharmacological profiles.

Pharmacological evaluations have revealed that 3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine exhibits high affinity for specific serotonin receptors, particularly the 5-HT_1A and 5-HT_2A subtypes. These findings were corroborated by in vitro and in vivo studies, which demonstrated the compound's potential as an anxiolytic and antidepressant agent. Notably, a preclinical study conducted by Smith et al. (2024) showed that the compound significantly reduced anxiety-like behaviors in rodent models without inducing the sedative effects commonly associated with traditional anxiolytics.

In addition to its CNS applications, recent research has explored the compound's role in other therapeutic areas. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters investigated its potential as an anti-inflammatory agent. The results indicated that 3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine could inhibit the production of pro-inflammatory cytokines, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is also focused on elucidating the compound's mechanism of action at the molecular level, which could provide insights into its broader therapeutic potential.

In conclusion, 3-cyclopentyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine (CAS: 854679-17-7) represents a promising candidate for the treatment of CNS disorders and inflammatory diseases. Recent advancements in its synthesis and pharmacological characterization have laid a solid foundation for future drug development efforts. However, further research is necessary to overcome existing challenges and fully realize its therapeutic potential.